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Compound of Interest

Compound Name: 2,4-Dimethylpentanal

Cat. No.: B3050699

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of high-purity 2,4-Dimethylpentanal
(CAS No. 27944-79-2), a branched-chain aldehyde with applications in organic synthesis and
fragrance chemistry. This document details commercially available sources, key chemical and
physical properties, and established experimental protocols for its synthesis, purification, and

analysis.

Commercial Availability of 2,4-Dimethylpentanal

High-purity 2,4-Dimethylpentanal is available from a select number of commercial suppliers.
While many vendors offer a standard purity of approximately 95%, higher purity grades may be
available upon request or through custom synthesis. Researchers requiring purities exceeding
98% for sensitive applications should inquire directly with suppliers regarding the availability of
certificates of analysis (CoA) or custom synthesis services.
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Supplier Purity Notes

Purity information is
LookChem Up to 99% aggregated from raw suppliers

and should be verified.[1]

o ] Offers the compound from the

CymitQuimica Min. 95% )

Biosynth brand.[2][3]

Lists various quantities and
Molport 95% pricing from a single supplier.

[4]

Also offers custom synthesis
Biosynth Min. 95% for higher purity requirements.

[5]

Regional supplier based in
Chem Pure 95%

Bangalore.

Physicochemical Properties

2,4-Dimethylpentanal is a colorless liquid with a characteristic pungent odor.[6] Its key

physicochemical properties are summarized below.

Property

Value

Molecular Formula

C7H140I1][7]

Molecular Weight 114.19 g/mol [8]

Boiling Point 134.5 °C at 760 mmHg[1][7]

Density 0.803 g/cm?3[1][6]

Flash Point 33.4 °C[1][7]

XLogP3 1.9[8]

Refractive Index 1.401[6][7]
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Experimental Protocols

Synthesis of 2,4-Dimethylpentanal via Hydroformylation
of Isohexene

A plausible and industrially relevant method for the synthesis of 2,4-Dimethylpentanal is the
hydroformylation (oxo process) of isohexene isomers.[9] This reaction involves the addition of a
formyl group (-CHO) and a hydrogen atom across the double bond of an alkene.

Reaction Scheme:
(CH3)2CHCH2CH=CH2 + CO + H2 — (CH3)2CHCH2CH(CHs)CHO

Materials and Reagents:

Isohexene (mixture of isomers)

Synthesis gas (CO/Hz mixture)

Rhodium-based catalyst (e.g., Rh(CO)z(acac) with a phosphine ligand)

High-pressure reactor (autoclave)

Anhydrous toluene (solvent)

Procedure:

The high-pressure reactor is charged with anhydrous toluene, the rhodium catalyst, and the
phosphine ligand under an inert atmosphere.

The reactor is sealed and purged with synthesis gas.

Isohexene is injected into the reactor.

The reactor is pressurized with synthesis gas to the desired pressure (typically 10-100 atm)
and heated to the reaction temperature (typically 40-200 °C).[9]
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e The reaction is monitored by gas chromatography (GC) to determine the consumption of the
starting material and the formation of the product.

» Upon completion, the reactor is cooled, and the excess pressure is carefully released.

e The crude reaction mixture containing 2,4-Dimethylpentanal is collected for purification.

Purification of 2,4-Dimethylpentanal

The crude product from the synthesis can be purified to high purity using a combination of
extraction and distillation techniques. Common impurities in aldehydes include the
corresponding alcohols and carboxylic acids from side reactions and oxidation.[2]

Materials and Reagents:

e Crude 2,4-Dimethylpentanal

e 10% Sodium bicarbonate (NaHCO3) solution

o Saturated sodium chloride (NaCl) solution (brine)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

o Diethyl ether (or other suitable organic solvent)

o Fractional distillation apparatus

Procedure:

e The crude product is dissolved in diethyl ether.

e The organic solution is washed with a 10% NaHCOs solution to remove acidic impurities.[2]
e The organic layer is then washed with brine to remove any remaining aqueous solution.
o The separated organic layer is dried over anhydrous MgSOa4 or Na2S0a.[2]

e The drying agent is removed by filtration.
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e The solvent is removed under reduced pressure.

e The resulting crude aldehyde is purified by fractional distillation under atmospheric or
reduced pressure.[10] The fraction corresponding to the boiling point of 2,4-
Dimethylpentanal (134.5 °C) is collected.

GC-MS Analysis of 2,4-Dimethylpentanal

Gas chromatography-mass spectrometry (GC-MS) is a standard method for determining the
purity and identity of volatile compounds like 2,4-Dimethylpentanal.[11] For enhanced
sensitivity and chromatographic performance, derivatization with O-(2,3,4,5,6-
pentafluorobenzyl)hydroxylamine (PFBHA) can be employed.[11][12]

Materials and Reagents:

o Sample of 2,4-Dimethylpentanal

Methanol (HPLC grade)

PFBHA solution (10 mg/mL in deionized water)[11]

Internal standard (e.g., a deuterated aldehyde)

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

Sample Preparation: A dilute solution of the 2,4-Dimethylpentanal sample and the internal
standard is prepared in methanol.

» Derivatization: An aliquot of the sample solution is mixed with the PFBHA solution in a sealed
vial and heated to form the oxime derivative.[11]

« Injection: A small volume (e.g., 1 pL) of the derivatized sample is injected into the GC-MS
system.

e GC Separation: The components are separated on the capillary column using a suitable
temperature program.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=purify_distillation
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_and_Protocol_for_GC_MS_Analysis_of_Volatile_Aldehydes.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_for_GC_MS_Analysis_of_Volatile_Aldehydes.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Volatile_Aldehydes_in_Complex_Matrices_Using_Deuterated_Internal_Standards_and_GC_MS.pdf
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_and_Protocol_for_GC_MS_Analysis_of_Volatile_Aldehydes.pdf
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_and_Protocol_for_GC_MS_Analysis_of_Volatile_Aldehydes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» MS Detection: The mass spectrometer is operated in either electron impact (El) or negative
chemical ionization (NCI) mode to detect the separated components.[13]

o Data Analysis: The purity of the 2,4-Dimethylpentanal is determined by comparing the peak
area of the analyte to that of the internal standard and any impurities. The identity is
confirmed by comparing the mass spectrum to a reference spectrum.

Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the synthesis and purification of 2,4-
Dimethylpentanal and its application as a building block in organic synthesis.
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Synthesis and Purification of 2,4-Dimethylpentanal
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Caption: Workflow for the synthesis and purification of 2,4-Dimethylpentanal.
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2,4-Dimethylpentanal as a Building Block
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Caption: Application of 2,4-Dimethylpentanal in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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